alliin
alliin
(R)c(S)S-Alliin, also known as isoalliin or pcso, belongs to the class of organic compounds known as alpha amino acids. These are amino acids in which the amino group is attached to the carbon atom immediately adjacent to the carboxylate group (alpha carbon) (R)c(S)S-Alliin exists as a solid, soluble (in water), and a moderately acidic compound (based on its pKa). Within the cell, (R)c(S)S-alliin is primarily located in the cytoplasm. Outside of the human body, (R)c(S)S-alliin can be found in garden onion, garlic, and onion-family vegetables. This makes (R)c(S)S-alliin a potential biomarker for the consumption of these food products.
Brand Name:
Vulcanchem
CAS No.:
17795-27-6
VCID:
VC0105686
InChI:
InChI=1S/C6H11NO3S/c1-2-3-11(10)4-5(7)6(8)9/h2,5H,1,3-4,7H2,(H,8,9)
SMILES:
C=CCS(=O)CC(C(=O)O)N
Molecular Formula:
C6H11NO3S
Molecular Weight:
177.22 g/mol
alliin
CAS No.: 17795-27-6
Main Products
VCID: VC0105686
Molecular Formula: C6H11NO3S
Molecular Weight: 177.22 g/mol
| CAS No. | 17795-27-6 |
|---|---|
| Product Name | alliin |
| Molecular Formula | C6H11NO3S |
| Molecular Weight | 177.22 g/mol |
| IUPAC Name | 2-amino-3-prop-2-enylsulfinylpropanoic acid |
| Standard InChI | InChI=1S/C6H11NO3S/c1-2-3-11(10)4-5(7)6(8)9/h2,5H,1,3-4,7H2,(H,8,9) |
| Standard InChIKey | XUHLIQGRKRUKPH-UHFFFAOYSA-N |
| SMILES | C=CCS(=O)CC(C(=O)O)N |
| Canonical SMILES | C=CCS(=O)CC(C(=O)O)N |
| Melting Point | 163°C |
| Physical Description | Solid |
| Description | (R)c(S)S-Alliin, also known as isoalliin or pcso, belongs to the class of organic compounds known as alpha amino acids. These are amino acids in which the amino group is attached to the carbon atom immediately adjacent to the carboxylate group (alpha carbon) (R)c(S)S-Alliin exists as a solid, soluble (in water), and a moderately acidic compound (based on its pKa). Within the cell, (R)c(S)S-alliin is primarily located in the cytoplasm. Outside of the human body, (R)c(S)S-alliin can be found in garden onion, garlic, and onion-family vegetables. This makes (R)c(S)S-alliin a potential biomarker for the consumption of these food products. |
| Synonyms | alliin alliin, (L-Ala)-(R)-isomer alliin, (L-Ala)-(S)-isomer alliin, (L-Ala)-isomer isoalliin PCSO S-(2-propenyl)cysteine sulfoxide S-allylcysteine sulfoxide |
| PubChem Compound | 121922 |
| Last Modified | Nov 11 2021 |
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